4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine
CAS No.: 1000068-42-7
Cat. No.: VC2678189
Molecular Formula: C10H11BrFNO3S
Molecular Weight: 324.17 g/mol
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Specification
| CAS No. | 1000068-42-7 |
|---|---|
| Molecular Formula | C10H11BrFNO3S |
| Molecular Weight | 324.17 g/mol |
| IUPAC Name | 4-(4-bromo-2-fluorophenyl)sulfonylmorpholine |
| Standard InChI | InChI=1S/C10H11BrFNO3S/c11-8-1-2-10(9(12)7-8)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6H2 |
| Standard InChI Key | BQYQHCWRUSXGLN-UHFFFAOYSA-N |
| SMILES | C1COCCN1S(=O)(=O)C2=C(C=C(C=C2)Br)F |
| Canonical SMILES | C1COCCN1S(=O)(=O)C2=C(C=C(C=C2)Br)F |
Introduction
Chemical Properties and Structure
Physical Properties
4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine possesses distinct physical and chemical properties that characterize its behavior in various contexts. Table 1 summarizes the key physical and chemical properties of this compound.
| Property | Value |
|---|---|
| CAS Number | 1000068-42-7 |
| Molecular Formula | C₁₀H₁₁BrFNO₃S |
| Molecular Weight | 324.17 g/mol |
| Physical State | Solid |
| Storage Conditions | 2-8°C |
| Purity (Commercial) | 95% |
Table 1: Physical and chemical properties of 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine
Structural Characteristics
The molecular structure of 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine features several key components that define its chemical behavior:
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A morpholine ring - a six-membered heterocyclic structure containing both oxygen and nitrogen atoms
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A sulfonyl group (-SO₂-) that bridges the morpholine and phenyl moieties
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A phenyl ring with bromine at the 4-position and fluorine at the 2-position
This arrangement of atoms creates a unique spatial configuration that influences the compound's reactivity and potential interactions with biological systems. The halogen substituents (bromine and fluorine) on the phenyl ring contribute to the compound's electronic properties, lipophilicity, and metabolic stability, factors crucial for its potential applications in medicinal chemistry.
Chemical Identifiers
For precise identification in chemical databases and literature, 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine is associated with various standardized identifiers, as shown in Table 2.
| Identifier | Value |
|---|---|
| PubChem CID | 53440012 |
| IUPAC Name | 4-(4-bromo-2-fluorophenyl)sulfonylmorpholine |
| InChI | InChI=1S/C10H11BrFNO3S/c11-8-1-2-10(9(12)7-8)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6H2 |
| InChIKey | BQYQHCWRUSXGLN-UHFFFAOYSA-N |
| SMILES | C1COCCN1S(=O)(=O)C2=C(C=C(C=C2)Br)F |
| Alternative SMILES | FC1=C(C=CC(Br)=C1)S(=O)(=O)N1CCOCC1 |
Table 2: Chemical identifiers for 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine
Related Compounds
Structural Analogs
Several compounds structurally related to 4-((4-Bromo-2-fluorophenyl)sulfonyl)morpholine have been reported in the literature, including:
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Positional Isomers: Compounds with varied positions of the bromine and fluorine substituents on the phenyl ring, such as 4-((5-Bromo-2-fluorophenyl)sulfonyl)morpholine.
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Complex Analogs: More elaborate structures like 4-(2-Bromo-4-fluorophenyl)sulfonyl-2-(4-fluorophenyl)morpholine, which features an additional fluorophenyl substituent on the morpholine ring .
Comparative Properties
The specific positioning of substituents in these related compounds can significantly affect their chemical and biological properties. For instance, the position of halogens on the aromatic ring influences the electronic distribution, which may alter reactivity patterns and interactions with biological targets. These structural differences provide opportunities for developing structure-activity relationships to guide the design of compounds with optimized properties for specific applications.
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